- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Halophenols
Halophenols are a class of organic compounds characterized by the presence of one or more halogen atoms (such as fluorine, chlorine, bromine, and iodine) attached to a phenolic ring. These compounds exhibit unique chemical properties due to their functional groups, making them valuable in various applications across chemistry, pharmaceuticals, and materials science.
In terms of structure, halophenols typically contain a benzene ring with one or more hydroxyl (-OH) groups and at least one halogen atom attached. The presence of these functional groups confers both acidic and basic properties to the molecule, depending on the specific substituents involved.
Halophenols find applications in numerous fields:
- **Pharmaceuticals**: Used as intermediates for synthesizing drugs due to their ability to modulate enzyme activity or interact with biological targets.
- **Materials Science**: Employed in the development of novel materials with improved properties, such as increased stability or conductivity.
- **Environmental Chemistry**: Applied in water treatment processes and as catalysts for environmental remediation.
The versatility of halophenols stems from their ability to form various conjugated systems, which can influence electronic and optical properties. These compounds also exhibit significant reactivity towards nucleophilic and electrophilic substitution reactions, making them useful in synthetic chemistry.
-
Rifampicin: A Critical Review of its Pharmacokinetics and Interactions in Chemical BiopharmaceuticalsRifampicin: A Critical Review of its Pharmacokinetics and Interactions in Chemical Biopharmaceuticals Introduction to Rifampicin Rifampicin, also known as rifampin, is a synthetic cyclic diene antibiotic that belongs to the rifamycin family. It was first discovered in the 1960s and has since become an essential component of antitubercular therapy. Rifampicin is primarily used in the treatment of...
-
Physicochemical Characterization and Biological Evaluation of D-Fructose Derivatives in BiopharmaceuticalsPhysicochemical Characterization and Biological Evaluation of D-Fructose Derivatives in Biopharmaceuticals Introduction to D-Fructose Derivatives in Biopharmaceuticals D-Fructose, a naturally occurring monosaccharide, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile chemical structure and biological properties. As a derivative of fructose, it...
-
Uracil Metabolism and Regulation in Biopharmaceuticals: A Review of Recent AdvancesUracil Metabolism and Regulation in Biopharmaceuticals: A Review of Recent Advances Introduction to Uracil Metabolism and Its Role in Biopharmaceuticals Uracil, a fundamental building block of RNA, plays a pivotal role in various biological processes. The metabolism and regulation of uracil are critical for maintaining cellular function and overall health. This review explores recent advancements...
-
Bis(pinacolato)diborane-Based Catalysts in Chemical Biopharmaceuticals: A Novel ApproachBis(pinacolato)diborane-Based Catalysts in Chemical Biopharmaceuticals: A Novel Approach Bis(pinacolato)diborane-based catalysts have emerged as a groundbreaking innovation in the field of chemical biopharmaceuticals. These versatile catalysts, derived from bis(pinacolato)diborane (BPD), are gaining significant attention due to their exceptional properties in facilitating complex organic reactions...
-
Capsaicin: A Therapeutic Agent in Chemical Biopharmaceuticals for Pain Management and BeyondCapsaicin: A Therapeutic Agent in Chemical Biopharmaceuticals for Pain Management and Beyond Introduction to Capsaicin as a Therapeutic Agent Capsaicin, the active compound responsible for the spicy heat of chili peppers, has long been recognized not only for its culinary use but also for its potential therapeutic benefits. Derived from the genus *Capsicum*, capsaicin has gained significant...
